Cas no 2228389-68-0 (4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole)

• Product Name: 4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole
• CAS No: 2228389-68-0
• MF: C₁₀H₈BrFN₂O
• MW: 271.085724830627
• CID: 6170310
• PubChem ID: 165676674
• Update Time: 2025-06-11

4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole
• 2228389-68-0
• EN300-1910009

• Inchi： 1S/C10H8BrFN2O/c1-15-10-7(9-4-13-5-14-9)2-6(11)3-8(10)12/h2-5H,1H3,(H,13,14)
• InChI Key： VFNBQXKATFWNJB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1=CN=CN1)OC)F

Computed Properties

• Exact Mass: 269.98040g/mol
• Monoisotopic Mass: 269.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole

Introduction to 4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole (CAS No: 2228389-68-0)

4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole, identified by its CAS number 2228389-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of bromine, fluoro, and methoxy substituents in its phenyl ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structural features of 4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole contribute to its potential as an intermediate in the synthesis of various bioactive molecules. The bromine atom, in particular, serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. This reactivity has been leveraged in the development of novel therapeutic agents targeting diverse disease pathways.

In recent years, there has been a surge in research focused on imidazole derivatives due to their demonstrated efficacy in modulating biological processes. Studies have highlighted the role of imidazole-based compounds in inhibiting enzymes, binding to receptors, and disrupting protein-protein interactions. The specific substitution pattern in 4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole enhances its interactions with biological targets, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in oncology research. Imidazole derivatives have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer cell proliferation and survival. The combination of bromine and fluoro substituents in 4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole may enhance its binding affinity to such kinases, potentially leading to the development of more effective anticancer therapies. Preliminary computational studies suggest that this compound can effectively disrupt the active sites of these enzymes, thereby inhibiting their function.

Additionally, the methoxy group in the phenyl ring introduces a hydrophobic moiety that can improve membrane permeability, a crucial factor for drug bioavailability. This feature makes 4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole an attractive candidate for oral administration and systemic delivery. Furthermore, the fluoro substituent is known to enhance metabolic stability and binding affinity to biological targets, further bolstering its therapeutic potential.

Recent advancements in medicinal chemistry have emphasized the importance of structure-activity relationships (SAR) in optimizing drug candidates. The unique substitution pattern of 4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole provides a rich scaffold for SAR studies. By systematically modifying one or more substituents, researchers can fine-tune the pharmacological properties of this compound. For instance, replacing the bromine atom with another halogen or an alkyl group could alter its reactivity and biological activity.

The field of drug discovery has also seen significant advancements in high-throughput screening (HTS) technologies, which allow for rapid evaluation of large libraries of compounds for biological activity. 4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole could be incorporated into such libraries to identify novel leads against various therapeutic targets. Its structural complexity and functional diversity make it a valuable asset in HTS campaigns aimed at discovering next-generation therapeutics.

In conclusion, 4-(5-bromo-3-fluoro-2-methoxyphenyl)-1H-imidazole (CAS No: 2228389-68-0) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Its utility as an intermediate in synthetic chemistry, combined with its suitability for further derivatization and optimization, positions it as a key molecule in the quest for novel therapeutic agents. As research continues to uncover new applications for imidazole derivatives, compounds like this are likely to play an increasingly important role in drug discovery and development.